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Compound of Interest

Compound Name: Aerosil R 202

Cat. No.: B1165704 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Aerosil R 202. The focus is on understanding and managing the impact of shear rate on the

performance of this versatile excipient in pharmaceutical formulations.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of Aerosil R 202 in liquid and semi-solid formulations?

A1: Aerosil R 202 is a hydrophobic fumed silica that primarily functions as a rheology modifier.

[1][2][3] Its main roles are to provide thickening, thixotropy (shear-thinning behavior), and anti-

settling properties to formulations.[4][5][6][7] This helps in controlling the viscosity, improving

stability, and enhancing the texture and application of pharmaceutical products like creams,

gels, and suspensions.[7]

Q2: How does shear rate affect the viscosity of a formulation containing Aerosil R 202?

A2: Formulations with Aerosil R 202 typically exhibit shear-thinning or pseudoplastic behavior.

[8] This means that the viscosity of the formulation decreases as the applied shear rate

increases. At rest or under low shear, the Aerosil R 202 particles form a three-dimensional

network that results in high viscosity.[9][10] When subjected to high shear, this network breaks

down, leading to a significant drop in viscosity and allowing for easier processing and

application.[9][10][11] The network structure can reform when the shear is removed, a property

known as thixotropy.[12][13]
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Q3: What is "thixotropy" and why is it important for pharmaceutical formulations?

A3: Thixotropy is a time-dependent shear-thinning property.[12][13] A thixotropic fluid exhibits a

decrease in viscosity when subjected to shear stress over time and then returns to its original

viscosity when the stress is removed.[7][12][13] This is highly desirable in pharmaceutical

formulations for several reasons:

Stability during storage: High viscosity at rest prevents the settling of suspended active

pharmaceutical ingredients (APIs) or other excipients.[5][14]

Ease of processing: The viscosity can be temporarily lowered by stirring or pumping,

facilitating manufacturing processes like mixing and filling.

Improved application: For topical products, the formulation becomes easier to spread upon

application (high shear), but then thickens again to remain in place on the skin (low shear).

[11]

Q4: What is the recommended concentration of Aerosil R 202 in a formulation?

A4: The optimal concentration of Aerosil R 202 depends on the desired rheological properties

and the polarity of the system. For many applications, a starting point of less than 1.0% by

weight of the total formulation is suggested.[15] For achieving anti-settling properties, the

concentration might be around 1.5%.[15] In some cases, such as for adhesives and sealants,

higher concentrations of 4-8% may be used.[15] It is crucial to determine the ideal loading level

through experimentation for each specific formulation.[15]
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Issue Possible Cause(s) Recommended Solution(s)

Inconsistent Viscosity Batch-

to-Batch

1. Inadequate or inconsistent

dispersion of Aerosil R 202. 2.

Variations in shear rate or

mixing time during

manufacturing.[15] 3.

Temperature fluctuations

during processing.[9]

1. Ensure a standardized

dispersion protocol with

sufficient shear energy to

break down agglomerates.[14]

2. Precisely control mixing

speed and duration. Utilize

equipment that provides high

shear, such as a dissolver with

a saw-tooth blade.[15] 3.

Monitor and control the

temperature during dispersion,

as higher temperatures can

sometimes negatively impact

the thickening efficiency.[9]

Low Viscosity or Poor

Thickening

1. Insufficient concentration of

Aerosil R 202. 2.

"Overdispersion" where the

particle network is broken

down too much.[15] 3.

Incompatibility with the solvent

system (especially in highly

polar systems).[5]

1. Incrementally increase the

concentration of Aerosil R 202.

2. Reduce the mixing time or

intensity. Extended dispersion

at high temperatures can be

detrimental.[15] 3. Aerosil R

202 is hydrophobic and

generally performs well in polar

systems, but extreme polarity

might require evaluation of

other grades.[5]

Particle Settling or Phase

Separation

1. Incomplete formation of the

Aerosil R 202 network. 2.

Insufficient Aerosil R 202

concentration to support the

suspended particles.[14]

1. Improve the dispersion

process to ensure a

homogeneous network.[14] 2.

Gradually increase the Aerosil

R 202 concentration until

stability is achieved.

Lumps or Agglomerates in the

Formulation

1. Poor initial wetting of the

Aerosil R 202 powder.[15] 2.

1. Add Aerosil R 202 slowly to

the vortex of the liquid under

low shear to ensure proper
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Insufficient shear during

mixing.

wetting before applying high

shear.[15] 2. Use high-shear

mixing equipment to effectively

break down the agglomerates.

[14]

Data Presentation
Table 1: Representative Viscosity Profile of a Formulation Containing Aerosil R 202 at Different

Shear Rates.

Disclaimer: The following data is illustrative and represents the typical shear-thinning behavior

of a formulation containing Aerosil R 202. Actual values will vary depending on the specific

formulation, concentration of Aerosil R 202, temperature, and other components.

Shear Rate (s⁻¹) Apparent Viscosity (mPa·s)

0.1 50,000

1 25,000

10 8,000

100 1,500

500 500

Experimental Protocols
1. Protocol for Dispersion of Aerosil R 202

This protocol outlines a general procedure for effectively dispersing Aerosil R 202 in a liquid

formulation to achieve optimal rheological performance.

Materials and Equipment:

Aerosil R 202

Liquid base of the formulation
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Variable-speed high-shear mixer (e.g., dissolver with a saw-tooth blade, rotor-stator

homogenizer)

Mixing vessel

Procedure:

Add the liquid components of the formulation to the mixing vessel.

Begin stirring at a low speed to create a vortex.

Slowly and steadily add the pre-weighed Aerosil R 202 powder into the vortex. This

ensures proper wetting of the particles and minimizes the formation of clumps.

Once all the Aerosil R 202 has been added and is wetted, gradually increase the mixer

speed to apply high shear. The tip speed of the dissolver blade should ideally be between

5 and 20 m/s.

Continue mixing at high shear for a predetermined time (typically 10-20 minutes) to ensure

the breakdown of agglomerates and the formation of a homogeneous dispersion. The

optimal time should be determined experimentally.

Monitor the temperature during high-shear mixing, as excessive heat can affect the

formulation's properties.

After the high-shear step, reduce the mixing speed and add the remaining components of

the formulation.

Mix at a lower speed until the entire formulation is homogeneous.

2. Protocol for Rheological Measurement

This protocol describes the methodology for characterizing the shear-thinning behavior of a

formulation containing Aerosil R 202 using a rotational rheometer.

Equipment:

Rotational rheometer with controlled shear rate or shear stress capabilities
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Appropriate measuring geometry (e.g., cone-plate, parallel-plate)

Temperature control unit

Procedure:

Sample Loading: Carefully load the sample onto the lower plate of the rheometer, ensuring

no air bubbles are trapped.

Equilibration: Bring the sample to the desired measurement temperature and allow it to

equilibrate for a set period (e.g., 5 minutes) to ensure thermal stability.

Pre-shear (Optional but Recommended): Apply a high shear rate for a short duration to

break down any temporary structures and ensure a consistent starting point for all

measurements. This is followed by a rest period to allow for some structural recovery.

Flow Curve Measurement: Perform a continuous ramp of shear rate from a low value

(e.g., 0.1 s⁻¹) to a high value (e.g., 500 s⁻¹) and measure the corresponding viscosity.

Data Analysis: Plot the apparent viscosity as a function of the shear rate on a logarithmic

scale to visualize the shear-thinning behavior.

Mandatory Visualization

At Rest / Low Shear High Shear

Aerosil R 202 Particles Form 3D Network High Viscosity Network BreakdownApply Shear Particle Alignment Low Viscosity

Remove Shear
(Thixotropic Recovery)

Click to download full resolution via product page

Caption: Mechanism of shear-thinning in Aerosil R 202 formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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